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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Boc-N-PEG1-C2-NHS ester, a
foundational building block in the development of Proteolysis Targeting Chimeras (PROTACS).
This document outlines its chemical properties, key suppliers, detailed experimental protocols
for its use, and a visual representation of its role in targeted protein degradation pathways.

Introduction to Boc-N-PEG1-C2-NHS Ester

Boc-N-PEG1-C2-NHS ester is a heterobifunctional linker used in the synthesis of PROTACS.
PROTACSs are novel therapeutic modalities that co-opt the body's natural protein disposal
system to eliminate disease-causing proteins. This linker is comprised of three key
components:

o A Boc (tert-butyloxycarbonyl) protected amine: This protecting group allows for selective
deprotection and subsequent conjugation to a ligand for an E3 ubiquitin ligase.

o Asingle polyethylene glycol (PEG) unit: The PEG moiety enhances the aqueous solubility
and cell permeability of the final PROTAC molecule.[1]
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» An N-hydroxysuccinimide (NHS) ester: This highly reactive group enables efficient and
stable amide bond formation with primary or secondary amines on a target protein ligand.

The strategic combination of these elements makes Boc-N-PEG1-C2-NHS ester a valuable
tool for researchers developing novel PROTAC-based therapeutics.

Chemical and Physical Properties

A summary of the key quantitative data for Boc-N-PEG1-C2-NHS ester is presented in the
table below for easy reference and comparison.

Property Value Reference(s)
CAS Number 1260092-55-4 [2][3]
Molecular Formula C14H22N207 [2]

Molecular Weight 330.33 g/mol [2]
Appearance White to off-white solid [2]

Purity >97.0% [2]

Storage (Powder) -20°C for up to 3 years [2]

Storage (In Solvent) -80°C for up to 6 months [2]

Key Suppliers

Boc-N-PEG1-C2-NHS ester is commercially available from several reputable suppliers of
research chemicals and building blocks for drug discovery. A non-exhaustive list of suppliers
includes:

MedChemExpress (MCE)

BroadPharm

AxisPharm

Ambeed

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b15541255/docs?utm_src=pdf-body#technical-guide-boc-n-peg1-c2-nhs-ester-for-protac-development
https://www.benchchem.com/product/b15541255/docs?utm_src=pdf-body#technical-guide-boc-n-peg1-c2-nhs-ester-for-protac-development
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Solid_Phase_Synthesis_of_PROTACs_with_t_Boc_N_amido_PEG10_Br.pdf
https://www.benchchem.com/pdf/The_Strategic_Application_of_NH_bis_PEG3_Boc_in_PROTAC_Synthesis_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Solid_Phase_Synthesis_of_PROTACs_with_t_Boc_N_amido_PEG10_Br.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Solid_Phase_Synthesis_of_PROTACs_with_t_Boc_N_amido_PEG10_Br.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Solid_Phase_Synthesis_of_PROTACs_with_t_Boc_N_amido_PEG10_Br.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Solid_Phase_Synthesis_of_PROTACs_with_t_Boc_N_amido_PEG10_Br.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Solid_Phase_Synthesis_of_PROTACs_with_t_Boc_N_amido_PEG10_Br.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Solid_Phase_Synthesis_of_PROTACs_with_t_Boc_N_amido_PEG10_Br.pdf
https://www.benchchem.com/product/b15541255/docs?utm_src=pdf-body#technical-guide-boc-n-peg1-c2-nhs-ester-for-protac-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541255?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Chemenu Inc.

Researchers should consult individual supplier websites for the most current information on
product availability, purity, and pricing.

Experimental Protocols

The following protocols provide detailed methodologies for the use of Boc-N-PEG1-C2-NHS
ester in the synthesis of PROTACs.

Boc Deprotection of the Linker

This step is necessary to reveal the free amine for conjugation to an E3 ligase ligand.

Materials:

Boc-N-PEG1-C2-NHS ester

» Trifluoroacetic acid (TFA)

e Dichloromethane (DCM)

e Round-bottom flask

e Magnetic stirrer

e Rotary evaporator

Procedure:

e Dissolve the Boc-N-PEG1-C2-NHS ester (1.0 equivalent) in a 1:1 mixture of DCM and TFA.

 Stir the reaction mixture at room temperature for 1-2 hours. Monitor the progress of the
deprotection by LC-MS.

» Upon completion, remove the solvent and excess TFA under reduced pressure using a rotary
evaporator.
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e To ensure complete removal of residual TFA, co-evaporate the residue with DCM three
times. The resulting deprotected linker-NHS ester is now ready for the subsequent
conjugation step.

Conjugation of Deprotected Linker to an E3 Ligase
Ligand

This protocol describes the coupling of the deprotected linker to an E3 ligase ligand that has a
suitable nucleophilic group (e.g., a carboxylic acid that has been activated). For this example,
we will assume the E3 ligase ligand has been pre-activated.

Materials:

o Deprotected PEG1-C2-NHS ester

o Activated E3 ligase ligand

e Anhydrous Dimethylformamide (DMF)

o DIPEA (N,N-Diisopropylethylamine)

» Reaction vial

o Magnetic stirrer

Procedure:

» Dissolve the activated E3 ligase ligand (1.0 equivalent) in anhydrous DMF.
e Add the deprotected PEG1-C2-NHS ester (1.2 equivalents) to the solution.
« Add DIPEA (2.0 equivalents) to the reaction mixture to act as a non-nucleophilic base.

 Stir the reaction at room temperature for 4-12 hours. Monitor the reaction progress by LC-
MS.

e Once the reaction is complete, the product can be purified using standard chromatographic
techniques such as reversed-phase HPLC.
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Conjugation of the Linker-E3 Ligand to a Target Protein
Ligand

This protocol details the final step in PROTAC synthesis, where the NHS ester of the linker-E3
ligand conjugate reacts with an amine on the target protein ligand.

Materials:

Purified Linker-E3 Ligand-NHS ester conjugate

Target protein ligand with a primary or secondary amine

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Reaction vial

Magnetic stirrer
Procedure:

» Dissolve the target protein ligand (1.0 equivalent) in anhydrous DMF or DMSO.

Add the purified Linker-E3 Ligand-NHS ester conjugate (1.1 equivalents) to the solution.

If the target protein ligand is a salt (e.g., HCI salt), a non-nucleophilic base such as DIPEA
(1.2 equivalents) may be added to facilitate the reaction.

Stir the mixture at room temperature for 2-24 hours. The reaction should be monitored by
LC-MS to determine completion.[4]

Upon completion, the final PROTAC molecule can be purified by preparative HPLC.

Visualizing the Role of Boc-N-PEG1-C2-NHS Ester

The following diagrams, generated using Graphviz, illustrate the logical workflow of PROTAC
synthesis using Boc-N-PEG1-C2-NHS ester and the subsequent biological pathway of
PROTAC-mediated protein degradation.
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PROTAC Synthesis Workflow
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Caption: A logical workflow for the synthesis of a PROTAC molecule.
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PROTAC-Mediated Protein Degradation
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Caption: The catalytic cycle of PROTAC-mediated protein degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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